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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans for handling 2-Hydroxy-6-
methylnicotinic acid. It is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Identifier:

Name: 2-Hydroxy-6-methylnicotinic acid

Synonyms: 2-Hydroxy-6-methylpyridine-3-carboxylic Acid[1]

CAS Number: 38116-61-9[1]

Hazard Summary:

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against chemical exposure. The following table

summarizes the mandatory PPE for handling 2-Hydroxy-6-methylnicotinic acid.
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Protection Type Specification Purpose

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended if there

is a risk of splashing.[1]

To protect eyes from dust

particles and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). A

chemical-resistant apron or lab

coat should be worn.[4][5]

To prevent skin contact and

contamination of personal

clothing.[4]

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powder outside of a certified

chemical fume hood or if dust

is generated.[4][6]

To protect against the

inhalation of harmful dust.

Foot Protection Closed-toe shoes.[4] To protect feet from spills.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing risks. Always handle 2-
Hydroxy-6-methylnicotinic acid inside a certified chemical fume hood.

1. Preparation:

Ensure an emergency eyewash station and safety shower are accessible within a 10-second

travel distance.[4]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Put on all required PPE as specified in the table above. Double-gloving is recommended.[7]

2. Handling the Solid Compound:
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Perform all weighing and transferring of the solid chemical within the fume hood to minimize

dust inhalation.[4]

Use a spatula for transferring the powder. Avoid creating dust clouds.

Keep the container tightly closed when not in use.[1][2]

3. Preparing a Solution:

When dissolving, slowly add the 2-Hydroxy-6-methylnicotinic acid to the solvent to avoid

splashing.

If diluting an acidic solution, always add the acid to water slowly, never the other way around.

[4]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]

Clean the work area and any equipment used.

Remove PPE carefully to avoid cross-contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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